molecular formula C10H16N2O3 B8802347 1,3-dipropylpyrimidine-2,4,6(1H,3H,5H)-trione CAS No. 64319-68-2

1,3-dipropylpyrimidine-2,4,6(1H,3H,5H)-trione

Cat. No. B8802347
CAS RN: 64319-68-2
M. Wt: 212.25 g/mol
InChI Key: RSEQDQIMVQFBSZ-UHFFFAOYSA-N
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Description

1,3-dipropylpyrimidine-2,4,6(1H,3H,5H)-trione is a useful research compound. Its molecular formula is C10H16N2O3 and its molecular weight is 212.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3-dipropylpyrimidine-2,4,6(1H,3H,5H)-trione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-dipropylpyrimidine-2,4,6(1H,3H,5H)-trione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

64319-68-2

Product Name

1,3-dipropylpyrimidine-2,4,6(1H,3H,5H)-trione

Molecular Formula

C10H16N2O3

Molecular Weight

212.25 g/mol

IUPAC Name

1,3-dipropyl-1,3-diazinane-2,4,6-trione

InChI

InChI=1S/C10H16N2O3/c1-3-5-11-8(13)7-9(14)12(6-4-2)10(11)15/h3-7H2,1-2H3

InChI Key

RSEQDQIMVQFBSZ-UHFFFAOYSA-N

Canonical SMILES

CCCN1C(=O)CC(=O)N(C1=O)CCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Synthesis was carried out according to the procedure of Goldner, Ann. Chem., 691, 142 (1966) using 1,3-di-n-propylurea (777 g., 5.38 mole), malonic acid (660 g., 6.34 mole), glacial acetic acid (1050 ml.) and acetic anhydride (2160 ml.) to obtain 790 g. (69.2%) of product, melting point 77° - 80° C. NMR and IR spectra were consistent with the assigned structure.
Quantity
777 g
Type
reactant
Reaction Step One
Quantity
660 g
Type
reactant
Reaction Step Two
Quantity
2160 mL
Type
reactant
Reaction Step Three
[Compound]
Name
product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
1050 mL
Type
solvent
Reaction Step Five

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